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Compound of Interest

Compound Name: 1H-Tetrazole-1-acetic acid

Cat. No.: B109198

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and
should not be considered a substitute for a comprehensive Safety Data Sheet (SDS) or formal
safety training. Always consult the most current SDS for 1H-Tetrazole-1-acetic acid from your
supplier before handling this chemical and adhere to all institutional and regulatory safety
protocols.

Executive Summary

1H-Tetrazole-1-acetic acid is a versatile reagent used in pharmaceutical synthesis, notably in
the enzymatic synthesis of the antibiotic cefazolin.[1] However, its chemical structure,
containing a tetrazole ring, presents significant safety hazards that necessitate strict handling
precautions. This guide provides an in-depth overview of the known hazards, safe handling
procedures, personal protective equipment (PPE) requirements, emergency protocols, and
physical and chemical properties of 1H-Tetrazole-1-acetic acid to ensure the safety of
laboratory personnel. The primary hazards associated with this compound include its potential
as an unstable explosive, as well as its classification as a skin, eye, and respiratory irritant.[2]

[3]

Hazard Identification and Classification

1H-Tetrazole-1-acetic acid is classified with multiple hazards that demand careful risk
assessment prior to any experimental work.[2]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b109198?utm_src=pdf-interest
https://www.benchchem.com/product/b109198?utm_src=pdf-body
https://www.benchchem.com/product/b109198?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5409231.htm
https://www.benchchem.com/product/b109198?utm_src=pdf-body
https://www.chemicalbook.com/msds/1h-tetrazole-1-acetic-acid.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/543207
https://www.benchchem.com/product/b109198?utm_src=pdf-body
https://www.chemicalbook.com/msds/1h-tetrazole-1-acetic-acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Explosive: The presence of the azo group in the tetrazole ring makes this compound
potentially explosive.[2][3][4] It may be sensitive to shock, friction, or heat.[2][5] Dusts of this
chemical can also form an explosive mixture in the air.[2][4]

o Skin Irritant: Causes skin irritation upon contact.[2][3][6][7]
o Eye Irritant: Causes serious eye irritation.[2][3][6][7]

e Respiratory Tract Irritant: May cause respiratory irritation if inhaled.[2][3][6]

GHS Hazard Statements

The following Globally Harmonized System (GHS) hazard statements are associated with 1H-
Tetrazole-1-acetic acid:

H200: Unstable explosive.[2]

H315: Causes skin irritation.[2][3][6]

H319: Causes serious eye irritation.[2][3][6]

H335: May cause respiratory irritation.[2][3][6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1H-Tetrazole-1-acetic acid is
provided below. This data is essential for understanding its behavior under various
experimental conditions.
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Property Value Source(s)
Molecular Formula C3H4aN40O2 2131416171181
Molecular Weight 128.09 g/mol [3][8]
Appearance White crystalline powder [4]

Melting Point 127-129 °C 9]

Boiling Point 381.1 °C at 760 mmHg [4]

Density 1.78 g/cm3 [4]

Flash Point 184.3 °C [4]

Topological Polar Surface Area  80.9 A2 [3][8]

CAS Number 21732-17-2 [11[210310411811e1

Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is critical to mitigate the risks associated
with 1H-Tetrazole-1-acetic acid.

Engineering Controls

o Ventilation: All handling of 1H-Tetrazole-1-acetic acid should be conducted in a well-
ventilated area.[2][6] A certified chemical fume hood is required for any procedures that may
generate dust or aerosols.

o Safety Equipment: Eyewash stations and safety showers must be readily accessible in the
immediate vicinity of the work area.[10]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when working with this compound.
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PPE Category Specification Source(s)
Tightly fitting safety goggles or

Eye/Face Protection gty ] g ¥ 9049 [2][6][10]
a face shield.

Chemical-impermeable gloves
) (e.g., nitrile rubber). Gloves
Hand Protection ) ) ) [2][6]
must be inspected for integrity

before each use.

A flame-resistant lab coat and
Skin and Body Protection a complete suit protecting [2][6]

against chemicals.

For operations that may
) ) generate dust, a NIOSH-
Respiratory Protection ] [6]
approved P95 or P1 particle

respirator should be used.

Handling Procedures

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, which could be an ignition source.[7]

o Avoidance of Mechanical Stress: Do not subject the material to grinding, shock, or friction.[2]
Use non-sparking tools for all manipulations.[2]

e Dust Control: Avoid the formation of dust and aerosols.[2][6] If weighing the solid, do so in a
fume hood with careful technique to minimize dust generation.

e Hygiene: Wash hands thoroughly after handling and before breaks or leaving the laboratory.

[2][6]

Storage Conditions

o Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
metal salts, peroxides, sulfides, acids, and alkali metals.[2][3][4]
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e Security: Store in a locked cabinet or area with restricted access.[2]

Emergency Procedures

Immediate and appropriate response to an exposure or spill is crucial.

First Aid Measures

Exposure Route First Aid Protocol

Source(s)

Move the person to fresh air. If

breathing is difficult, provide
Inhalation oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[2][6][10]

Immediately remove all
contaminated clothing. Wash
) the affected area with soap
Skin Contact
and plenty of water for at least
15 minutes. Seek medical

attention if irritation persists.

[2][6][10]

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
Eye Contact ) o
easy to do. Continue rinsing
for at least 15 minutes. Seek

immediate medical attention.

[2]6][7][10]

Rinse mouth with water. Do not

induce vomiting. Never give
Ingestion anything by mouth to an

unconscious person. Seek

immediate medical attention.

[2][6][10]

Spill and Leak Response

o Evacuation: Evacuate personnel from the immediate area.[2][6]
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« Ignition Sources: Remove all sources of ignition.[2]
» Ventilation: Ensure adequate ventilation.[2][6]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains.[2][6]

o Cleanup: Wearing appropriate PPE, carefully sweep up the spilled solid, avoiding dust
formation.[6] Collect the material in a suitable, closed container for disposal.[2][6] Use spark-
proof tools for cleanup.

Firefighting Measures

o Explosion Risk: In case of fire, there is a risk of explosion.[2] Evacuate the area and do not
fight the fire when it reaches the explosives.[2][5]

» Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam for small
fires.[10]

» Protective Equipment: Firefighters must wear self-contained breathing apparatus and full
protective gear.[2]

Experimental Protocols and Visualizations

While specific experimental protocols for the synthesis or use of 1H-Tetrazole-1-acetic acid
are beyond the scope of this safety guide, the following workflows illustrate critical safety-
related procedures.

General Laboratory Handling Workflow
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Caption: General workflow for handling 1H-Tetrazole-1-acetic acid.
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Emergency Response for Skin Contact

Remove Contaminated Clothing

i

Rinse with Soap & Water
(min. 15 minutes)

Seek Medical Attention

Click to download full resolution via product page
Caption: First aid protocol for skin exposure to 1H-Tetrazole-1-acetic acid.
Disposal Considerations
Waste generated from 1H-Tetrazole-1-acetic acid must be treated as hazardous.

o Waste Collection: Collect surplus and non-recyclable solutions in a designated, labeled, and
closed container.[6]

» Disposal Vendor: Dispose of the material through a licensed professional waste disposal
service.[2][6]

e Environmental Contamination: Do not allow the product to enter drains or sewer systems.[2]

[6]

Toxicological and Ecological Information
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Detailed toxicological and ecological data for 1H-Tetrazole-1-acetic acid is limited in the
provided search results.[5][6] The primary known health effects are irritation to the skin, eyes,
and respiratory system.[2][3][6] No specific data on carcinogenicity, reproductive toxicity, or
environmental persistence and degradability was found.[5][6] Given the lack of comprehensive
data, it is prudent to handle this compound with the assumption that it may have other unknown
toxic effects and to prevent any environmental release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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